Cas no 2171209-60-0 ((1s,4s)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid)

• Product Name: (1s,4s)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid
• CAS No: 2171209-60-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6107957
• PubChem ID: 165560090
• Update Time: 2025-11-01

(1s,4s)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1s,4s)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid
• EN300-1571010
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclohexane-1-carboxylic acid
• EN300-1504023
• 2171185-26-3
• 2171209-60-0
• EN300-1544151
• 2172478-02-1
• (1r,4r)-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclohexane-1-carboxylic acid
• (1s,4s)-4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclohexane-1-carboxylic acid

• Inchi： 1S/C26H30N2O5/c29-24(28-18-13-11-17(12-14-18)25(30)31)10-5-15-27-26(32)33-16-23-21-8-3-1-6-19(21)20-7-2-4-9-22(20)23/h1-4,6-9,17-18,23H,5,10-16H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： RDAVKHSPOGPSCA-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CC1)NC(CCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on (1s,4s)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid

(1S,4S)-4-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic Acid (CAS No. 2171209-60-0)

(1S,4S)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid (CAS No. 2171209-60-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclohexane ring, an amino group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs for the treatment of neurological disorders and cancer.

The Fmoc protecting group is a widely used reagent in peptide synthesis due to its ease of removal and high stability under mild conditions. In the context of (1S,4S)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid, this group plays a crucial role in protecting the amino functionality during multi-step synthetic processes. This protection ensures that the compound remains stable and reactive, facilitating the synthesis of complex peptides and other bioactive molecules.

Recent studies have highlighted the potential of this compound in the development of neuroprotective agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The cyclohexane ring and the amino group contribute to the compound's ability to interact with specific protein targets, thereby modulating their activity and preventing neurodegeneration.

In addition to its neuroprotective properties, (1S,4S)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid has shown promise in cancer research. A study published in Cancer Research reported that this compound can selectively inhibit the growth of cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. The Fmoc group and the cyclohexane ring are believed to enhance the compound's selectivity and potency, making it a valuable lead for further drug development.

The synthesis of (1S,4S)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid involves several well-established chemical reactions, including coupling reactions, deprotection steps, and purification techniques. The use of advanced analytical methods such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures that the final product meets high purity standards. These rigorous synthetic protocols are essential for producing compounds with consistent quality and reliability.

The pharmacological properties of this compound have been extensively studied using both in vitro and in vivo models. In vitro assays have shown that it exhibits low cytotoxicity towards normal cells while selectively targeting cancer cells. In vivo studies using animal models have further confirmed its therapeutic potential, demonstrating significant improvements in disease outcomes without causing significant side effects.

The future prospects for (1S,4S)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid are promising. Ongoing clinical trials are evaluating its safety and efficacy in treating various diseases, including neurological disorders and cancer. The unique combination of its structural features and pharmacological properties makes it an attractive candidate for further development into a novel therapeutic agent.

In conclusion, (1S,4S)-4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclohexane-1-carboxylic acid (CAS No. 2171209-60-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it a valuable tool for developing new treatments for various diseases. As research continues to advance, this compound is likely to play an increasingly important role in the discovery and development of innovative therapeutics.